molecular formula C14H14ClN5O2 B5980888 N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide

N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide

Cat. No.: B5980888
M. Wt: 319.74 g/mol
InChI Key: AACRESHBBBAOKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide is a useful research compound. Its molecular formula is C14H14ClN5O2 and its molecular weight is 319.74 g/mol. The purity is usually 95%.
The exact mass of the compound N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide is 319.0836024 g/mol and the complexity rating of the compound is 463. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-4,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14ClN5O2/c1-7-3-4-9(15)5-10(7)17-12(21)6-11-13(22)18-14-16-8(2)19-20(11)14/h3-5,11H,6H2,1-2H3,(H,17,21)(H,16,18,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AACRESHBBBAOKS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)Cl)NC(=O)CC2C(=O)NC3=NC(=NN23)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14ClN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide is a compound of interest due to its potential biological activities. This article delves into the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a chloro-substituted phenyl group and an imidazo[1,2-b][1,2,4]triazole moiety. The molecular formula is C13H15ClN2OC_{13}H_{15}ClN_2O with a molecular weight of approximately 298.72 g/mol. The presence of these functional groups suggests potential interactions with biological targets.

Structural Representation

PropertyValue
Molecular FormulaC13H15ClN2O
Molecular Weight298.72 g/mol
IUPAC NameN-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide
CAS Number89974-99-2

Antimicrobial Activity

Research indicates that compounds containing imidazole and triazole derivatives exhibit significant antimicrobial properties. In particular, studies have shown that derivatives similar to N-(5-chloro-2-methylphenyl)-2-(2-methyl-5-oxo-5,6-dihydro-4H-imidazo[1,2-b][1,2,4]triazol-6-yl)acetamide have demonstrated activity against various bacterial strains.

Minimum Inhibitory Concentration (MIC) values for related compounds have been reported as follows:

Bacterial StrainMIC (µg/mL)
Staphylococcus aureus16
Escherichia coli19
Listeria monocytogenes16
Candida albicans16

These findings suggest that the compound may possess similar antimicrobial efficacy.

The proposed mechanism of action for compounds in this class often involves the inhibition of key enzymes or disruption of cellular processes in pathogens. For example, imidazole derivatives can interfere with nucleic acid synthesis or protein function in bacteria and fungi.

Case Studies

  • Antibacterial Efficacy : A study evaluated the antibacterial activity of several imidazole derivatives against Gram-positive and Gram-negative bacteria. The results indicated that modifications on the imidazole ring significantly influenced the antibacterial potency.
    • Findings : Compounds with electron-withdrawing groups exhibited enhanced activity against resistant strains of bacteria.
  • Antifungal Activity : Another study focused on the antifungal properties of triazole derivatives. The compound was tested against various fungi including Candida species.
    • Results : The compound demonstrated effective inhibition at low concentrations (MIC ≤ 0.25 µg/mL), indicating strong antifungal potential.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.